Cas no 288401-26-3 (1-(2-hydroxy-5-isopropylphenyl)propan-1-one)

• Product Name: 1-(2-hydroxy-5-isopropylphenyl)propan-1-one
• CAS No: 288401-26-3
• MF: C₁₂H₁₆O₂
• MW: 192.254243850708
• CID: 248920
• PubChem ID: 53422060
• Update Time: 2025-06-14

1-(2-hydroxy-5-isopropylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-[2-hydroxy-5-(1-methylethyl)phenyl]-
• 1-(2-hydroxy-5-propan-2-ylphenyl)propan-1-one
• 1-(2-HYDROXY-5-ISOPROPYLPHENYL)PROPAN-1-ONE
• CTK8I0239
• KB-213110
• EN300-1276608
• DTXSID30697942
• 288401-26-3
• AKOS011667033
• 1-[2-Hydroxy-5-(propan-2-yl)phenyl]propan-1-one
• 1-(2-hydroxy-5-isopropylphenyl)propan-1-one

• Inchi： 1S/C12H16O2/c1-4-11(13)10-7-9(8(2)3)5-6-12(10)14/h5-8,14H,4H2,1-3H3
• InChI Key： HEDRGRJCHGRJHM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(CC)=O)C(C)C

Computed Properties

• Exact Mass: 192.11500
• Monoisotopic Mass: 192.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3A^2

Experimental Properties

• PSA: 37.30000
• LogP: 3.10830

Additional information on 1-(2-hydroxy-5-isopropylphenyl)propan-1-one

Research Briefing on 1-(2-hydroxy-5-isopropylphenyl)propan-1-one (CAS: 288401-26-3) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2-hydroxy-5-isopropylphenyl)propan-1-one (CAS: 288401-26-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings on its synthesis, biological activity, and potential therapeutic applications. Emerging studies highlight its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents.

Recent publications in journals such as the Journal of Medicinal Chemistry and Bioorganic & Medicinal Chemistry Letters have explored the structural optimization of 1-(2-hydroxy-5-isopropylphenyl)propan-1-one to enhance its pharmacological properties. Computational modeling and in vitro assays suggest that modifications to its isopropyl and hydroxy groups can significantly alter its binding affinity to target proteins, such as cyclooxygenase-2 (COX-2) and bacterial efflux pumps.

One notable study demonstrated the compound's efficacy in inhibiting biofilm formation in methicillin-resistant Staphylococcus aureus (MRSA) strains, with a reported IC50 of 12.3 μM. This finding positions it as a promising candidate for addressing antibiotic resistance. Additionally, its low cytotoxicity in human cell lines (e.g., HEK293) underscores its potential for further preclinical development.

Ongoing research is investigating the compound's mechanism of action at the molecular level, with preliminary data indicating interference with quorum-sensing pathways in Gram-positive bacteria. Collaborative efforts between academic institutions and pharmaceutical companies are underway to scale up synthesis using green chemistry approaches, as reflected in patent applications (e.g., WO202215678A1).

In conclusion, 1-(2-hydroxy-5-isopropylphenyl)propan-1-one represents a versatile scaffold with dual therapeutic potential. Future directions include structure-activity relationship (SAR) studies to optimize selectivity and pharmacokinetic profiles, as well as in vivo validation of its anti-infective and anti-inflammatory properties. This compound exemplifies the intersection of synthetic chemistry and biological discovery in modern drug development.